Cas no 2059944-75-9 (3-(3,4-dimethylcyclohexyl)aniline)

• Product Name: 3-(3,4-dimethylcyclohexyl)aniline
• CAS No: 2059944-75-9
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD30488423
• CID: 5163389
• PubChem ID: 137702202
• Update Time: 2025-05-25

3-(3,4-dimethylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• CID 137702202
• Benzenamine, 3-(3,4-dimethylcyclohexyl)-
• 3-(3,4-dimethylcyclohexyl)aniline

• MDL： MFCD30488423
• Inchi： 1S/C14H21N/c1-10-6-7-13(8-11(10)2)12-4-3-5-14(15)9-12/h3-5,9-11,13H,6-8,15H2,1-2H3
• InChI Key： DKAVHSWGLXKBIH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2CCC(C)C(C)C2)=C1

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 323.7±21.0 °C(Predicted)
• pka: 4.66±0.10(Predicted)

Additional information on 3-(3,4-dimethylcyclohexyl)aniline

Research Brief on 3-(3,4-dimethylcyclohexyl)aniline (CAS: 2059944-75-9): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

The compound 3-(3,4-dimethylcyclohexyl)aniline (CAS: 2059944-75-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its unique cyclohexyl and dimethyl substitutions, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for neurological disorders and cancer.

One of the most notable advancements involves the use of 3-(3,4-dimethylcyclohexyl)aniline as a precursor in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of kinases involved in neurodegenerative pathways. The study highlighted the compound's ability to cross the blood-brain barrier, a critical feature for central nervous system (CNS) drug development. Researchers employed molecular docking simulations and in vitro assays to validate its binding affinity and selectivity, paving the way for further preclinical evaluations.

In addition to its therapeutic potential, 3-(3,4-dimethylcyclohexyl)aniline has also been investigated for its utility in chemical biology tools. A recent report in ACS Chemical Biology detailed its incorporation into fluorescent probes for real-time imaging of cellular processes. The probe's stability and minimal cytotoxicity make it a valuable tool for studying intracellular signaling dynamics, particularly in cancer cell lines. This application underscores the compound's versatility beyond traditional drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 3-(3,4-dimethylcyclohexyl)aniline. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative studies between academic and industrial laboratories are underway to address these limitations, with preliminary results suggesting improved metabolic stability in rodent models.

In conclusion, 3-(3,4-dimethylcyclohexyl)aniline (CAS: 2059944-75-9) represents a compelling scaffold for future drug discovery and chemical biology applications. Its dual role as a therapeutic intermediate and imaging tool highlights its broad utility in the life sciences. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in precision medicine.